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Compound of Interest

Compound Name: Atovaquone D4

Cat. No.: B3026102

Essential Safety and Handling Guide for
Atovaquone-D4

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides essential, imnmediate safety and
logistical information for Atovaquone-D4, a deuterated analog of Atovaquone.

Personal Protective Equipment (PPE) and
Engineering Controls

When handling Atovaquone-D4, a comprehensive approach to safety involves a combination of
engineering controls and personal protective equipment to minimize exposure.

Engineering Controls: To control airborne levels of Atovaquone-D4, it is recommended to use
process enclosures, local exhaust ventilation, or other engineering controls.[1][2] Facilities that
store or use this material should be equipped with an eyewash station and a safety shower.[2]

Personal Protective Equipment:

o Respiratory Protection: In situations with insufficient ventilation or the potential for dust and
aerosol formation, a NIOSH/MSHA or European Standard EN 149 approved full-facepiece
airline respirator in positive pressure mode with emergency escape provisions should be
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worn.[1] For less stringent conditions, a NIOSH-approved respirator is recommended as
conditions warrant.[2]

o Hand Protection: Handle with compatible chemical-resistant gloves. Gloves must be
inspected before use, and proper glove removal technique (without touching the glove's
outer surface) should be employed to avoid skin contact. Dispose of contaminated gloves
after use in accordance with applicable laws and good laboratory practices.

» Eye Protection: Wear safety glasses with side-shields conforming to EN166 or other
appropriate government standards like NIOSH.

» Skin and Body Protection: A lab coat or other suitable protective clothing should be worn to
prevent skin exposure.

Health Hazard Information

Atovaquone-D4 is not classified as a hazardous substance. However, it may cause irritation to
the skin, eyes, and respiratory tract. It may be harmful if inhaled, ingested, or absorbed through
the skin. To the best of current knowledge, the toxicological properties have not been
thoroughly investigated.

First Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.

» Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing and wash it before reuse. If irritation persists,
seek medical attention.

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Have eyes examined and tested by medical personnel.

 Ingestion: If swallowed, wash out the mouth with water, provided the person is conscious. Do
NOT induce vomiting unless directed by medical personnel. Seek medical attention.

Handling, Storage, and Disposal
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Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Avoid prolonged or repeated
exposure. Ground all equipment containing the material. Wash thoroughly after handling.

Storage: Keep the container tightly closed and store in a dry, well-ventilated place. The
recommended long-term storage temperature is -20°C.

Disposal: Dispose of Atovaquone-D4 and its contaminated packaging in a manner consistent
with federal, state, and local regulations. Do not allow the product to enter drains. For unused
medicines, community-based drug "take-back" programs are the best option. If not available,
mix the substance with an undesirable material like used coffee grounds or kitty litter, place it in
a sealed container, and dispose of it in the household trash.

Physical and Chemical Properties

Property Value
Appearance Orange solid
Molecular Formula C22H15D4CIO3
Molecular Weight 370.87

Solubility Insoluble in water
Melting Point 216-219°C

Safe Handling Workflow

The following diagram outlines the procedural steps for safely handling Atovaquone-D4 from
receipt to disposal.
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Caption: Atovaquone-D4 Safe Handling Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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